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Compound of Interest

Compound Name: (S)-1-Bromo-2-methylbutane

Cat. No.: B1277395

Essential Safety and Handling Guide for (S)-1-
Bromo-2-methylbutane

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (S)-1-Bromo-2-methylbutane.
Adherence to these protocols is essential for ensuring laboratory safety and operational
integrity.

Chemical and Physical Properties

(S)-1-Bromo-2-methylbutane is a colorless, highly flammable liquid that is sensitive to light.[1]
It is important to be aware of its physical characteristics to ensure safe handling and storage.
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Property Value

Molecular Formula CsH11Br[1]

Molecular Weight 151.04 g/mol [1][2]

Boiling Point 121-122 °CJ[1]

Flash Point 22 °C (71.6 °F) - closed cup
Density 1.223 g/mL at 25 °C[1]
Water Solubility Insoluble[1]

Vapor Pressure 20 mmHg at 25°C[1]

Hazard Identification and Personal Protective Equipment
(PPE)

(S)-1-Bromo-2-methylbutane is classified as a hazardous substance. The signal word for this
chemical is "Danger".[3]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

To mitigate these risks, the following personal protective equipment is mandatory when
handling this chemical.
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Protection Type

Required PPE

Specifications and
Standards

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.

Must conform to EN 166 (EU)
or NIOSH (US) standards.[3]
Safety glasses must be worn

beneath a face shield.[4]

Skin Protection

Chemical and fire/flame
resistant impervious clothing.

Chemically resistant gloves.

Protective gloves must be
inspected prior to use and
satisfy the specifications of EU
Directive 89/686/EEC and the
standard EN 374.[3]

Respiratory Protection

A full-face respirator is required
if exposure limits are exceeded
or if irritation or other

symptoms are experienced.[3]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[5] Work
should be conducted in a well-
ventilated area or a chemical
fume hood.[5]

Operational and Disposal Plans

A systematic approach to handling, from receipt of the chemical to its ultimate disposal, is

critical for safety.
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Caption: Logical workflow for handling (S)-1-Bromo-2-methylbutane.
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Experimental Protocol: Step-by-Step Guidance for Safe
Handling

1. Preparation and Precautionary Measures:

» Before handling, thoroughly review the Safety Data Sheet (SDS).

o Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[5]

e Ensure that an eyewash station and safety shower are in close proximity and operational.[6]
e Don all required PPE as specified in the table above.

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3][5]
Smoking is strictly prohibited in the handling area.[3]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5]
e Ground and bond the container and receiving equipment to prevent static discharge.[3][5]
2. Handling and Use:

¢ Use only non-sparking tools.[5]

» Avoid breathing vapors or mist.[5]

e Prevent contact with skin and eyes.[7]

» Keep the container tightly closed when not in use.[3][5]

3. Storage:

e Store in a cool, dry, and well-ventilated place.[3][5]

e The storage area should be locked.[3][5]

o Keep the container tightly closed.[3][5]

o Store away from incompatible materials such as bases and oxidizing agents.[5]
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4. Disposal Plan:

(S)-1-Bromo-2-methylbutane and its container must be disposed of as hazardous waste.[5]

Disposal must be conducted at an approved waste disposal plant in accordance with local,
regional, and national regulations.[3][5]

Do not empty into drains.[5]

Emergency Procedures

Spill Response Protocol:

Immediately evacuate personnel from the spill area.
e Remove all sources of ignition.[6]

e Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill.

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[6]18]

o Collect the absorbed material using spark-proof tools and place it into a suitable, closed
container for disposal.[6][7]

o Clean the spill area thoroughly.
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3][6]

¢ In Case of Skin Contact: Immediately remove all contaminated clothing.[3] Rinse the affected
skin with plenty of water for at least 15 minutes.[5] If skin irritation occurs, seek medical
advice.[3]
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In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,
holding the eyelids open.[3][5][9] Remove contact lenses if present and easy to do.[3]
Continue rinsing and seek immediate medical attention.[5]

If Swallowed: Do NOT induce vomiting.[8] Rinse the mouth with water and seek immediate
medical attention.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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